3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Quinoline is a heterocyclic aromatic organic compound with a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety . It is a colorless hygroscopic liquid with a strong odor . Quinoline and its derivatives have a variety of applications in medicinal and synthetic organic chemistry .
Synthesis Analysis
Quinoline and its derivatives can be synthesized using a variety of methods. For instance, the Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach methods are well-known classical synthesis protocols . Transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, ultrasound irradiation reactions, and green reaction protocols are also useful for the construction and functionalization of this compound .Molecular Structure Analysis
Quinoline has a molecular formula of C9H7N and a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .Chemical Reactions Analysis
Quinoline and its derivatives can undergo a variety of chemical reactions. For instance, an Ir-catalyzed synthesis of functionalized quinolines from 2-aminobenzyl alcohols and α,β-unsaturated ketones has been reported .Physical and Chemical Properties Analysis
Quinoline is a colorless hygroscopic liquid with a strong odor . It is only slightly soluble in cold water but dissolves readily in hot water and most organic solvents .Scientific Research Applications
Anticancer Activity
Research into 1,2,4-triazolo[4,3-a]-quinoline derivatives, which are structurally related to 3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine, has revealed their potential in anticancer applications. A study by Reddy et al. (2015) synthesized a series of these derivatives and evaluated their anticancer activity in vitro against human neuroblastoma and colon carcinoma cell lines. Certain derivatives demonstrated significant cytotoxicity, highlighting the potential of these compounds as anticancer agents (Reddy et al., 2015).
Antimicrobial Agents
Sharma et al. (2008) focused on the synthesis of newer analogues of quinolin-8-ol, including compounds structurally similar to this compound, to explore their antimicrobial potential. The study found that some of these compounds exhibited notable antibacterial and antifungal activities, suggesting their utility as antimicrobial agents (Sharma et al., 2008).
Chemical Synthesis Innovation
Thorve et al. (2023) reported a regioselective synthesis of 1,2,4-triazoles, including those related to this compound, utilizing an amine oxidase-inspired catalysis. This innovative approach demonstrates the versatility of these compounds in material science and pharmaceutical research, offering a practical method for their synthesis (Thorve et al., 2023).
Receptor Selectivity and Potential Antidepressant Properties
Research by Kim et al. (1996) on derivatives of triazoloquinazoline, closely related to the chemical structure , showed selectivity for human A3 receptor subtype. These findings suggest the potential of these compounds in developing targeted therapies, including possible applications in antidepressants and receptor-specific drug design (Kim et al., 1996).
Mechanism of Action
Target of Action
Quinoline, a core structure in this compound, is known to interact with a variety of biological targets . Quinoline and its derivatives have been found to exhibit a broad range of biological activities, suggesting that they may interact with multiple targets .
Mode of Action
Quinoline, a part of this compound, is known to participate in both electrophilic and nucleophilic substitution reactions . This suggests that “3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine” might interact with its targets through similar mechanisms.
Biochemical Pathways
Quinoline and its derivatives have been found to exhibit a broad range of biological activities, including antibacterial, antifungal, antimalarial, anthelmintic, anticonvulsant, cardiotonic, anti-inflammatory, and analgesic activities . This suggests that “this compound” might affect multiple biochemical pathways.
Pharmacokinetics
In silico evaluation of some quinoline derivatives has been performed, which includes pharmacokinetics admet and drug-likeness predictions . This suggests that similar studies could be performed for “this compound”.
Result of Action
Given the broad range of biological activities exhibited by quinoline and its derivatives , it can be inferred that “this compound” might have diverse molecular and cellular effects.
Safety and Hazards
Properties
IUPAC Name |
5-quinolin-2-yl-1H-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N5/c12-11-14-10(15-16-11)9-6-5-7-3-1-2-4-8(7)13-9/h1-6H,(H3,12,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GURVWVXUVNIUPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=N2)C3=NC(=NN3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1018458-44-0 |
Source
|
Record name | 3-(quinolin-2-yl)-1H-1,2,4-triazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.